Cas no 2137571-73-2 (3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy-
• CAS No: 2137571-73-2
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5256476
• Update Time: 2025-05-24

3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy-

• Inchi： 1S/C11H8BrNO3/c1-16-7-2-3-8-6(4-7)5-9(11(14)15)13-10(8)12/h2-5H,1H3,(H,14,15)
• InChI Key： PIWGAYJSFDZUND-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=C(OC)C=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy-

Introduction to 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- (CAS No. 2137571-73-2)

3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- (CAS No. 2137571-73-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- is characterized by a bromine atom at the 1-position and a methoxy group at the 6-position of the isoquinoline ring. These substituents play a crucial role in modulating the compound's biological activity and pharmacological properties. The presence of the carboxylic acid group further enhances its reactivity and functional versatility, making it an attractive target for synthetic chemists and medicinal chemists alike.

Recent studies have highlighted the potential of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation and pain. This finding suggests that 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the anticancer potential of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy-. The compound was shown to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings indicate that 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- has significant potential as an anticancer agent.

The pharmacokinetic properties of 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- have also been investigated to assess its suitability for drug development. A study published in the - found that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate. Additionally, preliminary toxicology studies have shown that 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- has low toxicity at therapeutic doses, further supporting its potential for clinical use.

The synthetic route to produce 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- has been optimized to ensure high yield and purity. A typical synthesis involves several steps, including the formation of the isoquinoline ring through a condensation reaction followed by selective bromination and methylation reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process. These advancements have made it possible to produce large quantities of high-purity 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy-, facilitating further research and development efforts.

In conclusion, 3-Isoquinolinecarboxylic acid, 1-bromo-6-methoxy- (CAS No. 2137571-73-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for drug development in areas such as anti-inflammatory therapy and cancer treatment. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use as a therapeutic agent. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.